Cas no 1207461-23-1 (3-(piperazin-1-yl)benzene-1,2-diamine)
1207461-23-1 structure
Product Name:3-(piperazin-1-yl)benzene-1,2-diamine
CAS No:1207461-23-1
MF:C10H16N4
MW:192.260841369629
MDL:MFCD20687878
CID:1101800
PubChem ID:46179983
Update Time:2025-09-27
3-(piperazin-1-yl)benzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-piperazinyl)-1,2-Benzenediamine
- 3-(piperazin-1-yl)benzene-1,2-diamine
- 1,2-Benzenediamine, 3-(1-piperazinyl)-
-
- MDL: MFCD20687878
- Inchi: 1S/C10H16N4/c11-8-2-1-3-9(10(8)12)14-6-4-13-5-7-14/h1-3,13H,4-7,11-12H2
- InChI Key: YXKRNDBVASUUSZ-UHFFFAOYSA-N
- SMILES: C1(N)=CC=CC(N2CCNCC2)=C1N
Computed Properties
- Exact Mass: 192.137
- Monoisotopic Mass: 192.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.3A^2
Experimental Properties
- Density: 1.184±0.06 g/cm3(Predicted)
- Boiling Point: 417.9±45.0 °C(Predicted)
- pka: 8.96±0.10(Predicted)
3-(piperazin-1-yl)benzene-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23331041-0.05g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 0.05g |
$780.0 | 2024-06-19 | |
| Enamine | EN300-23331041-0.1g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 0.1g |
$817.0 | 2024-06-19 | |
| Enamine | EN300-23331041-0.25g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 0.25g |
$855.0 | 2024-06-19 | |
| Enamine | EN300-23331041-0.5g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 0.5g |
$891.0 | 2024-06-19 | |
| Enamine | EN300-23331041-1.0g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 1.0g |
$928.0 | 2024-06-19 | |
| Enamine | EN300-23331041-2.5g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 2.5g |
$1819.0 | 2024-06-19 | |
| Enamine | EN300-23331041-5.0g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 5.0g |
$2692.0 | 2024-06-19 | |
| Enamine | EN300-23331041-10.0g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 95% | 10.0g |
$3992.0 | 2024-06-19 | |
| Enamine | EN300-23331041-1g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 1g |
$928.0 | 2023-09-15 | ||
| Enamine | EN300-23331041-5g |
3-(piperazin-1-yl)benzene-1,2-diamine |
1207461-23-1 | 5g |
$2692.0 | 2023-09-15 |
3-(piperazin-1-yl)benzene-1,2-diamine Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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